WAY-600
WAY-600
WAY-600 is an inhibitor of mammalian target of rapamycin (mTOR; IC50 = 0.009 µM). It selectively inhibits mTOR over PI3Kα and PI3Kɣ (IC50s = 1.96 and 8.45 µM, respectively) and 24 additional lipid and protein kinases in a panel (IC50s = >50 µM for all). WAY-600 decreases phosphorylation of the mTORC1 and mTORC2 substrates Akt and S6 kinase (S6K1), respectively, in a cell-free assay when used at concentrations of 0.2, 1, and 5 µM. It decreases proliferation of nine cancer cell lines, including breast, prostate, glioma, kidney, and colorectal cancer cells, with IC50 values ranging from 0.6 to 2.5 µM. WAY-600 reduces tumor growth in a HepG2 mouse xenograft model when administered at a dose of 10 mg/kg for 14 days.
WAY-600 is a potent, ATP-competitive and selective inhibitor of mTOR with IC50 of 9 nM.
WAY-600 is a potent, ATP-competitive and selective inhibitor of mTOR with IC50 of 9 nM.
Brand Name:
Vulcanchem
CAS No.:
1062159-35-6
VCID:
VC0548984
InChI:
InChI=1S/C28H30N8O/c1-2-20(17-29-8-1)19-34-10-6-23(7-11-34)36-28-24(18-31-36)27(35-12-14-37-15-13-35)32-26(33-28)22-3-4-25-21(16-22)5-9-30-25/h1-5,8-9,16-18,23,30H,6-7,10-15,19H2
SMILES:
C1CN(CCC1N2C3=C(C=N2)C(=NC(=N3)C4=CC5=C(C=C4)NC=C5)N6CCOCC6)CC7=CN=CC=C7
Molecular Formula:
C28H30N8O
Molecular Weight:
494.6 g/mol
WAY-600
CAS No.: 1062159-35-6
Cat. No.: VC0548984
Molecular Formula: C28H30N8O
Molecular Weight: 494.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | WAY-600 is an inhibitor of mammalian target of rapamycin (mTOR; IC50 = 0.009 µM). It selectively inhibits mTOR over PI3Kα and PI3Kɣ (IC50s = 1.96 and 8.45 µM, respectively) and 24 additional lipid and protein kinases in a panel (IC50s = >50 µM for all). WAY-600 decreases phosphorylation of the mTORC1 and mTORC2 substrates Akt and S6 kinase (S6K1), respectively, in a cell-free assay when used at concentrations of 0.2, 1, and 5 µM. It decreases proliferation of nine cancer cell lines, including breast, prostate, glioma, kidney, and colorectal cancer cells, with IC50 values ranging from 0.6 to 2.5 µM. WAY-600 reduces tumor growth in a HepG2 mouse xenograft model when administered at a dose of 10 mg/kg for 14 days. WAY-600 is a potent, ATP-competitive and selective inhibitor of mTOR with IC50 of 9 nM. |
|---|---|
| CAS No. | 1062159-35-6 |
| Molecular Formula | C28H30N8O |
| Molecular Weight | 494.6 g/mol |
| IUPAC Name | 4-[6-(1H-indol-5-yl)-1-[1-(pyridin-3-ylmethyl)piperidin-4-yl]pyrazolo[3,4-d]pyrimidin-4-yl]morpholine |
| Standard InChI | InChI=1S/C28H30N8O/c1-2-20(17-29-8-1)19-34-10-6-23(7-11-34)36-28-24(18-31-36)27(35-12-14-37-15-13-35)32-26(33-28)22-3-4-25-21(16-22)5-9-30-25/h1-5,8-9,16-18,23,30H,6-7,10-15,19H2 |
| Standard InChI Key | FPEIJQLXFHKLJV-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1N2C3=C(C=N2)C(=NC(=N3)C4=CC5=C(C=C4)NC=C5)N6CCOCC6)CC7=CN=CC=C7 |
| Canonical SMILES | C1CN(CCC1N2C3=C(C=N2)C(=NC(=N3)C4=CC5=C(C=C4)NC=C5)N6CCOCC6)CC7=CN=CC=C7 |
| Appearance | White solid powder |
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